Cas no 1071218-86-4 (3-Methoxyquinolin-8-amine)

• Product Name: 3-Methoxyquinolin-8-amine
• CAS No: 1071218-86-4
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD23161397
• CID: 2156936
• PubChem ID: 68107573
• Update Time: 2025-08-04

3-Methoxyquinolin-8-amine Chemical and Physical Properties

Names and Identifiers

• 3-Methoxyquinolin-8-amine
• 8-Quinolinamine, 3-methoxy-
• DB-228707
• SB68473
• 1071218-86-4
• AKOS025396529
• AS-39984
• CS-0440466
• SCHEMBL10320559

• MDL： MFCD23161397
• Inchi： 1S/C10H10N2O/c1-13-8-5-7-3-2-4-9(11)10(7)12-6-8/h2-6H,11H2,1H3
• InChI Key： MCGQOAXQZYTWGW-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C2C(=CC=CC2=C1)N

Computed Properties

• Exact Mass: 174.079312947g/mol
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 48.1

Additional information on 3-Methoxyquinolin-8-amine

Exploring the Versatile Applications and Properties of 3-Methoxyquinolin-8-amine (CAS No. 1071218-86-4)

3-Methoxyquinolin-8-amine, with the CAS number 1071218-86-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This quinoline derivative is characterized by its unique molecular structure, featuring a methoxy group at the 3-position and an amino group at the 8-position of the quinoline ring. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The compound's structural features make it a valuable building block in medicinal chemistry. The presence of both electron-donating groups (methoxy and amino) on the quinoline scaffold creates interesting electronic properties that can be exploited for drug design and material science applications. Recent studies have explored its potential as a precursor for fluorescent probes, given quinoline derivatives' known photophysical properties. This aligns with current research trends focusing on bioimaging agents and molecular sensors for diagnostic applications.

In the context of pharmaceutical research, 3-Methoxyquinolin-8-amine has shown promise as an intermediate in the synthesis of compounds with potential biological activity. The quinoline core is a privileged structure in medicinal chemistry, appearing in numerous FDA-approved drugs. Researchers are particularly interested in how modifications to this core, such as the introduction of the methoxy and amino groups in specific positions, might influence biological activity and pharmacokinetic properties.

From a synthetic chemistry perspective, the compound presents interesting challenges and opportunities. The selective functionalization of the quinoline ring system requires careful consideration of reaction conditions to achieve the desired substitution pattern. Recent advances in catalytic methods and green chemistry approaches have made the synthesis of such compounds more efficient and environmentally friendly, addressing growing concerns about sustainable chemical production.

The compound's potential extends beyond pharmaceutical applications. Materials scientists are investigating its use in organic electronic devices, where quinoline derivatives have shown promise due to their electron-transport properties. The specific substitution pattern in 3-Methoxyquinolin-8-amine may offer advantages in terms of charge transport and device stability, making it relevant to the development of next-generation OLEDs and other optoelectronic devices.

Quality control and characterization of 3-Methoxyquinolin-8-amine are crucial aspects of its research and potential applications. Advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy are typically employed to ensure purity and confirm structural identity. These analytical methods are particularly important given the compound's potential use in pharmaceutical development, where strict regulatory requirements apply.

Storage and handling of 3-Methoxyquinolin-8-amine require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper storage in cool, dry conditions away from strong oxidizers is recommended to maintain stability. Researchers should consult the material safety data sheet (MSDS) for specific handling guidelines, especially when working with larger quantities.

The commercial availability of 3-Methoxyquinolin-8-amine has increased in recent years, reflecting growing research interest. Several specialty chemical suppliers now offer this compound in various quantities, from milligram-scale for initial research to kilogram quantities for more extensive studies. This availability has facilitated broader investigation into its potential applications across different scientific disciplines.

Future research directions for 3-Methoxyquinolin-8-amine are likely to focus on expanding its utility in medicinal chemistry and materials science. With the increasing emphasis on targeted therapies and personalized medicine, the compound's potential as a building block for novel drug candidates is particularly exciting. Additionally, its possible applications in energy storage and conversion technologies represent an emerging area of interest that aligns with global sustainability goals.

In conclusion, 3-Methoxyquinolin-8-amine (CAS No. 1071218-86-4) represents an intriguing compound with diverse potential applications across multiple scientific disciplines. Its unique structural features and the growing body of research surrounding quinoline derivatives suggest that this compound will continue to be an important subject of investigation in both academic and industrial research settings. As synthetic methodologies advance and our understanding of structure-activity relationships improves, the full potential of this compound may be realized in various technological and therapeutic applications.